Cas no 68978-03-0 (4-[(3R)-8,8-dimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl]-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol)

• Product name: 4-[(3R)-8,8-dimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl]-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• CAS No: 68978-03-0
• MF: C₂₅H₂₈O₄
• MW: 392.48742
• CID: 1731886
• PubChem ID: 4484221

4-[(3R)-8,8-dimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl]-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-[(3R)-8,8-dimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl]-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• 4-[(3R)-8,8-dimethyl-3,4-dihydro-2H-pyrano[2,3-f]chromen-3-yl]-2-(3-methylbut-2-enyl)benzene-1,3-diol
• CHEMBL464581
• LMPK12080013
• CHEBI:5730
• CS-0375784
• 4-(8,8-Dimethyl-3,4-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-3-yl)-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• Q27106874
• 4-((R)-8,8-Dimethyl-3,4-dihydro-2H,8H-benzo[1,2-b:4,3-b']dipyran-3-yl)-2-(3-methyl-but-2-enyl)-benzene-1,3-diol
• BDBM50267181
• 1,3-BENZENEDIOL, 4-((3R)-3,4-DIHYDRO-8,8-DIMETHYL-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-3-YL)-2-(3-METHYL-2-BUTEN-1-YL)-
• Hispaglabridin A
• 4-[(3R)-8,8-dimethyl-3,4-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-3-yl]-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• 4-((R)-8,8-Dimethyl-3,4-dihydro-2H,8H-benzo(1,2-b:4,3-b')dipyran-3-yl)-2-(3-methyl-but-2-enyl)-benzene-1,3-diol
• HY-142099
• DQ76ZS34U8
• SCHEMBL24074935
• 68978-03-0
• UNII-DQ76ZS34U8
• 4-((3R)-8,8-dimethyl-3,4-dihydro-2H,8H-benzo(1,2-b:3,4-b')dipyran-3-yl)-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• DTXSID00988738
• HZHXMXSXYQCAIG-UHFFFAOYSA-N
• 1,3-Benzenediol, 4-[(3R)-3,4-dihydro-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-3-yl]-2-(3-methyl-2-butenyl)-
• 4-(8,8-dimethyl-3,4-dihydro-2H-pyrano[2,3-]chromen-3-yl)-2-(3-methylbut-2-enyl)benzene-1,3-diol
• CHEBI:175139
• 4-(3,4-dihydro-8 ,8-dimethyl-2h,8h-benzo[1,2-b:3,4-b'] dipyran-3-yl)-2-(3-methyl-2-butenyl)-1,3-benzenediol
• (R)-Hispaglabridin A
• 1,3-Benzenediol, 4-(3,4-dihydro-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-3-yl)-2-(3-methyl-2-butenyl)-, (R)-
• (R)-4-(8,8-Dimethyl-2,3,4,8-tetrahydropyrano[2,3-f]chromen-3-yl)-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• Hispaglabridin A; (R)-form

• Inchi： InChI=1S/C25H28O4/c1-15(2)5-7-19-21(26)9-8-18(23(19)27)17-13-16-6-10-22-20(24(16)28-14-17)11-12-25(3,4)29-22/h5-6,8-12,17,26-27H,7,13-14H2,1-4H3
• InChI Key： HZHXMXSXYQCAIG-UHFFFAOYSA-N
• SMILES： CC(=CCC1=C(C=CC(=C1O)C2CC3=C(C4=C(C=C3)OC(C=C4)(C)C)OC2)O)C

Computed Properties

• Exact Mass: 392.19884
• Monoisotopic Mass: 392.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• XLogP3: 5.8

Experimental Properties

• Density: 1.176
• Boiling Point: 572.4°C at 760 mmHg
• Flash Point: 300°C
• Refractive Index: 1.6
• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids